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Compound of Interest

Compound Name: O-(4-Nitrobenzoyl)hydroxylamine

Cat. No.: B1297418 Get Quote

CAS Number: 35657-36-4 Molecular Weight: 182.13 g/mol

This technical guide provides an in-depth overview of O-(4-Nitrobenzoyl)hydroxylamine, a

key reagent in organic synthesis, particularly for electrophilic amination reactions. This

document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its properties, synthesis, and applications, including

experimental protocols and reaction mechanisms.

Physicochemical Properties
O-(4-Nitrobenzoyl)hydroxylamine is a white to light yellow solid.[1] Key physicochemical data

are summarized in the table below.

Property Value Reference

CAS Number 35657-36-4

Molecular Formula C₇H₆N₂O₄

Molecular Weight 182.13 g/mol

Appearance White to light yellow solid [1]

Purity ≥98% [1]
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Synthesis
A common method for the synthesis of O-(4-Nitrobenzoyl)hydroxylamine involves the

reaction of 4-nitrobenzoyl chloride with hydroxylamine. This reaction is typically carried out in

the presence of a base to neutralize the hydrochloric acid byproduct.

Applications in Organic Synthesis
The primary application of O-(4-Nitrobenzoyl)hydroxylamine is as an electrophilic aminating

agent. The electron-withdrawing nitro group enhances the electrophilicity of the nitrogen atom,

making it a potent reagent for the introduction of an amino group (-NH₂) to a variety of

nucleophiles.

N-Amination of Heterocycles
O-(4-Nitrobenzoyl)hydroxylamine is particularly effective for the N-amination of nitrogen-

containing heterocycles, which are prevalent scaffolds in many pharmaceutical compounds.

The general reaction for the electrophilic amination of a nucleophile is depicted below:
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General Electrophilic Amination

Reagents

Products

Nucleophile (e.g., Heterocycle)

N-aminated Product

Electrophilic Amination

O-(4-Nitrobenzoyl)hydroxylamine

4-Nitrobenzoate (Leaving Group)
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Experimental Workflow: N-Amination of Indole

Start

Dissolve Indole and Base in Anhydrous Solvent

Add O-(4-Nitrobenzoyl)hydroxylamine

Monitor Reaction by TLC

Quench Reaction

Extract with Organic Solvent

Purify by Column Chromatography

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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